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Compound of Interest

Compound Name: 4-Propyl-1-indanone

Cat. No.: B8649400 Get Quote

Essential Safety and Handling Guide for 4-
Propyl-1-indanone
Disclaimer: A specific Safety Data Sheet (SDS) for 4-Propyl-1-indanone was not available at

the time of this writing. The following guidance is based on the safety data of structurally similar

compounds, including 1-indanone and 4-hydroxy-1-indanone. It is imperative to treat 4-Propyl-
1-indanone with at least the same level of caution as these related substances. This

information should be used as a starting point for a full risk assessment.

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling 4-Propyl-1-indanone.

Hazard Assessment and Personal Protective
Equipment (PPE)
Based on related compounds, 4-Propyl-1-indanone is presumed to be harmful if swallowed,

and potentially harmful upon skin contact or inhalation. It may also cause skin and eye

irritation.[1][2] A comprehensive approach to personal protection is therefore required.

Table 1: Personal Protective Equipment (PPE) for Handling 4-Propyl-1-indanone
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Protection Type Specific Recommendations Rationale

Eye Protection

Chemical safety goggles

compliant with EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.[1][2]

To protect against potential

splashes and eye irritation.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Gloves

should be inspected before

use and disposed of after

contamination.

To prevent skin contact, as

related compounds can be

harmful.

Body Protection

A standard laboratory coat

should be worn and kept

buttoned. For larger quantities

or where splashing is likely, a

chemical-resistant apron is

recommended.

To protect skin from accidental

contact.

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or a chemical fume hood.

[1] If dusts or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

To avoid inhalation of

potentially harmful dust or

vapors.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Step-by-Step Handling Procedure:

Preparation:

Ensure a chemical fume hood is available and functioning correctly.

Verify that an eyewash station and safety shower are accessible and unobstructed.[2]
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Assemble all necessary equipment and reagents before commencing work.

Don the appropriate PPE as detailed in Table 1.

Handling:

Conduct all manipulations of 4-Propyl-1-indanone within a chemical fume hood to

minimize inhalation exposure.[1]

Avoid the formation of dust and aerosols.[3]

Use a spatula or other appropriate tools for transferring the solid.

Keep containers of the compound tightly closed when not in use.[3]

Storage:

Store 4-Propyl-1-indanone in a cool, dry, and well-ventilated area.[3]

Keep it away from incompatible materials such as strong oxidizing agents.[2]

Spill Management:

In the event of a small spill, carefully sweep up the solid material, avoiding dust

generation.

Place the spilled material into a sealed, labeled container for disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of chemical waste is essential to protect both individuals and the environment.

Waste Disposal Procedure:

Containerization:
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Collect all waste containing 4-Propyl-1-indanone, including contaminated consumables

(e.g., gloves, weighing paper), in a designated and clearly labeled waste container.

Disposal:

Dispose of the chemical waste through a licensed and approved waste disposal company.

[2][3]

Do not discharge 4-Propyl-1-indanone into drains or the environment.[3][4]

Follow all local, regional, and national regulations for hazardous waste disposal.[1]

Experimental Protocols and Data
As no specific experimental data for 4-Propyl-1-indanone was found, Table 2 presents data for

the related compound 1-indanone to provide an indication of its physical properties.

Table 2: Physical and Chemical Properties of 1-Indanone

Property Value Reference

Molecular Formula C9H8O [5]

Molar Mass 132.16 g/mol [5]

Appearance Colorless to light yellow solid [2][5]

Melting Point 38-42 °C [6]

Boiling Point 243-245 °C [6]

Flash Point >110 °C [2]

Safe Handling Workflow Diagram
The following diagram illustrates the key steps for the safe handling of 4-Propyl-1-indanone.
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Safe Handling Workflow for 4-Propyl-1-indanone
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Caption: Workflow for the safe handling of 4-Propyl-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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